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Compound Focus: 2-(Perfluorodecyl)ethanol

Cat. No.: S773546

The table below summarizes the core parameters of two key SBSE-based methods and a solvent extraction

method for solid samples, facilitating an initial comparison.

Method SBSE-LDIGC-PCI- SBSE-TD-GC-MS Solvent Extraction GC-MS

Attribute MSIMS (Water) [1] [2] (Water) [3] (Solid Matrices) [4]

Target Matrices River, ground, tap water Tap, brackish, Artificial turf fiber, crumb
wastewater rubber infill

Target FTOHs 4:2,5:2,6:2,7:2,8:2, 6:2, 8:2, 10:2 4:2,6:2,8:2

10:2,12:2

Extraction Stir Bar Sorptive Stir Bar Sorptive Sonication & Centrifugation

Technique Extraction (SBSE) Extraction (SBSE)

Extraction Liquid Desorption: Thermal Desorption: Methanol: Methyl tert-butyl

Solvent Methanol/ Ethyl Acetate None ether (80:20)

| Key Method Parameters | « 20 mL sample in 22 mL vial * PDMS-coated stir bar * 1000 rpm, 16 hours
Liquid Desorption | * 10 mL sample * PDMS-coated stir bar « 700 rpm, 2 hours ¢ Thermal Desorption | * 5 g

fiber / 10 g rubber * 30 mL solvent * 30 min sonication ¢ 148 min centrifugation | | Analysis Instrument |
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GC-PCI-MS/MS | TD-GC-MS | GC-MS (PCI mode) | | Method Sensitivity (LOD) | 0.068 - 0.60 ng/L | 2.16
- 16.7 ng/L | 0.083 - 0.36 ng/pL (for standards) | | Linear Range | 0.5 - 80 ng/L | Not specified | 1 - 50 ng/pL |

Detailed Experimental Protocols

Here are the step-by-step protocols for the two main extraction methods.

Protocol 1: SBSE with Liquid Desorption for Water Samples

This method is designed for the highly sensitive monitoring of volatile FTOHs in water, addressing analyte

loss by performing extraction in nearly full containers [1] [2].

Sample Preparation

¢ Internal Standard Addition: Fortify 20 mL of a water sample in a 22 mL glass vial with isotopically
labelled FTOH internal standards (e.g., ¢:2 FTOH-iso and &:2 FTOH-iso).
e Sample Conditioning: No pH adjustment or salt addition is required for this method.

Extraction Procedure

e SBSE Setup: Place a preconditioned polydimethylsiloxane (PDMS)-coated stir bar into the sample
vial.

e Extraction: Seal the vial tightly to minimize headspace and extract at 1000 rpm for 16 hours at room
temperature.

¢ Stir Bar Retrieval: After extraction, remove the stir bar with clean forceps and briefly rinse with
ultrapure water. Gently dry with a lint-free tissue.

Liquid Desorption

¢ Analyte Elution: Immerse the stir bar in 200 pL of a methanol/ethyl acetate (50:50, v/v) mixture in a
microvial.

e Desorption: Allow the stir bar to stand in the solvent for 60 minutes with occasional agitation to
desorb the FTOHs.

Instrumental Analysis: GC-PCI-MS/MS

e GC Conditions: Inject 1-2 pL of the desorption solvent in splitless mode. - Column: VF-200ms
(trifluoropropyl phase), 30 m x 0.25 mm i.d., 0.25 ym film thickness. - Oven Program: Start at 40°C
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(hold 1 min), ramp to 240°C at 10°C/min, then to 300°C at 40°C/min (hold 1 min). - Carrier Gas:
Helium, constant flow mode.

e MSI/MS Conditions: - lonization: Positive Chemical lonization (PCI) with methane as the reagent
gas. - lon Source Temp.: 250°C. - Detection: Tandem MS in Multiple Reaction Monitoring (MRM)
mode for high selectivity and sensitivity.

Protocol 2: Solvent Extraction for Solid Matrices

This protocol is adapted for extracting FTOHs from solid samples like artificial turf fibers and crumb rubber

infill [4].

Sample Preparation

e Sample Homogenization: Cut solid samples (e.g., artificial turf fibers) into small pieces (~2.5 cm).
Weigh 5 g of fiber or 10 g of crumb rubber into a plastic conical tube.

Extraction Procedure

¢ Solvent Addition: Add 30 mL of an 80:20 (v/v) methanol: methyl tert-butyl ether (MTBE) mixture to
the sample tube.

e Sonication: Sonicate the mixture for 30 minutes at room temperature.

¢ Phase Separation: Centrifuge the sample at ambient temperature for 148 minutes to separate the
solid material from the extract.

e Supernatant Collection: Collect 0.25 mL of the supernatant for analysis.

Sample Reconstitution

¢ Solvent Exchange: Transfer the collected supernatant to an autosampler vial and evaporate to
dryness under a gentle stream of nitrogen.
¢ Reconstitution: Redissolve the dried extract in 1.5 mL of methanol for GC-MS analysis.

Instrumental Analysis: GC-MS

e GC Conditions: Inject 10 pL in splitless mode. - Column: DB-Wax, 30 m x 0.25 mm i.d., 0.25 pm film
thickness. - Oven Program: Start at 60°C (hold 1 min), ramp to 75°C at 5°C/min, then to 130°C at
10°C/min, and finally to 240°C at 50°C/min (hold 1 min).

¢ MS Conditions: - lonization: Positive Chemical lonization (PCI). - Detection: Selected lon
Monitoring (SIM) mode. Monitor ions with m/z 264.02 (4:2 FTOH), 364.01 (6:2 FTOH), and 464.01
(8:2 FTOH).
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Analytical Workflow Diagrams

The following diagrams illustrate the key procedural steps for each method.

SBSE-LD Workflow for Water Samples

GC-PCI-MS/MS Analysis

End: Data Acquisition
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Click to download full resolution via product page

Diagram 1: SBSE-LD Workflow for Water Samples. This green chemistry method minimizes solvent use and

achieves high sensitivity through liquid desorption and GC-PCI-MS/MS analysis [1] [2].
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Solvent Extraction Workflow for Solid Samples

GC-MS Analysis

End: Data Acquisition

Click to download full resolution via product page
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Diagram 2: Solvent Extraction Workflow for Solid Samples. This method uses sonication and centrifugation

for efficient FTOH extraction from complex solid matrices like artificial turf [4].

Application Notes & Critical Methodological
Considerations

¢ Addressing Analyte Volatility: A major challenge in FTOH analysis is their volatility, which can lead
to analyte loss during sample preparation. The SBSE-LD method effectively counters this by
performing the extraction in nearly full containers (20 mL sample in a 22 mL vial), drastically reducing
the headspace [1] [2].

e Green Chemistry Principles: SBSE techniques align with green analytical chemistry principles.
They significantly reduce or eliminate organic solvent consumption compared to traditional methods
like liquid-liquid extraction (LLE) [1] [3]. The AGREEprep metric scored the SBSE-LD method at 0.63,
reflecting its environmental friendliness [2].

¢ Matrix Effects and Calibration: Significant matrix effects (up to 78% suppression) were observed for
some FTOHs in real water samples. It is strongly recommended to use matrix-matched calibration
or isotope-labelled internal standards to ensure accurate quantification and compensate for these
effects [2].

¢ Regulatory Context: FTOHSs like 6:2 FTOH and 8:2 FTOH are recognized as priority substances
under the EU Water Framework Directive. The stringent environmental quality standard (EQS) of 4.4
ng/L PFOA equivalents for the sum of 24 PFAS necessitates highly sensitive methods like the ones
described here [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Comparative Summary of FTOH Analytical Methods]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b773546#extraction-

methods-for-fluorotelomer-alcohols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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